Cas no 1564242-54-1 (Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-bromo-11-(formyloxy)-17-hydroxy-16-methyl-, (11β,16α)-)
1564242-54-1 structure
Product Name:Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-bromo-11-(formyloxy)-17-hydroxy-16-methyl-, (11β,16α)-
CAS No:1564242-54-1
MF:C25H31BrO7
MW:523.413447618485
CID:6641445
Update Time:2024-01-29
Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-bromo-11-(formyloxy)-17-hydroxy-16-methyl-, (11β,16α)- Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-bromo-11-(formyloxy)-17-hydroxy-16-methyl-, (11β,16α)-
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- Inchi: 1S/C25H31BrO7/c1-14-9-19-18-6-5-16-10-17(29)7-8-22(16,3)24(18,26)21(33-13-27)11-23(19,4)25(14,31)20(30)12-32-15(2)28/h7-8,10,13-14,18-19,21,31H,5-6,9,11-12H2,1-4H3/t14-,18+,19+,21+,22+,23+,24+,25+/m1/s1
- InChI Key: RNRGHMHDVGMZFQ-BZOWXGELSA-N
- SMILES: C1(=O)C=C2[C@](C)(C=C1)[C@]1(Br)[C@]([H])([C@@]3([H])[C@@](C[C@@H]1OC=O)(C)[C@@](O)(C(=O)COC(C)=O)[C@H](C)C3)CC2
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 620.4±55.0 °C(Predicted)
- pka: 11.97±0.70(Predicted)
Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-bromo-11-(formyloxy)-17-hydroxy-16-methyl-, (11β,16α)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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